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Cat. No.: B10862097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Tersolisib (also known as STX-478) is a potent and selective allosteric inhibitor of the PI3Kα

(phosphoinositide 3-kinase alpha) enzyme, particularly effective against common mutations.[1]

For in vitro studies, a well-characterized and properly prepared stock solution is crucial for

accurate and reproducible results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving Tersolisib due to its high solubilizing capacity for this compound. This document

provides a detailed protocol for the preparation, storage, and handling of Tersolisib stock

solutions using DMSO.

Quantitative Data Summary
A summary of the key quantitative data for Tersolisib is presented in the table below for easy

reference.
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Parameter Value Source(s)

Molecular Weight 401.29 g/mol [2][3][4][5]

Solubility in DMSO Up to 100 mg/mL (249.20 mM)

Appearance White to off-white solid

Storage of Solid -20°C for up to 3 years

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month

Experimental Protocol: Preparation of a 10 mM
Tersolisib Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Tersolisib in DMSO.

Adjustments can be made to the calculations to prepare stock solutions of different

concentrations.

Materials:

Tersolisib powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (sterile)

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Equilibrate Reagents: Allow the vial of Tersolisib powder and the DMSO to equilibrate to

room temperature before opening to prevent condensation of moisture.

Weigh Tersolisib: Carefully weigh out the desired amount of Tersolisib powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.01 mg of Tersolisib.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 401.29 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 401.29 g/mol x 0.001 L = 0.0040129 g = 4.01 mg

Dissolve in DMSO: Add the appropriate volume of fresh DMSO to the vial containing the

weighed Tersolisib. For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution:

Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

If dissolution is slow or particulates are observed, sonication in an ultrasonic water bath for

a few minutes can aid in solubilization. It is noted that hygroscopic DMSO can significantly

impact the solubility of the product, so using a newly opened bottle is recommended.

Aliquot and Store:

Once the solution is clear and homogenous, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can

degrade the compound.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).
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Signaling Pathway and Experimental Workflow
The following diagrams illustrate the relevant signaling pathway for Tersolisib and the

experimental workflow for preparing the stock solution.
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Caption: PI3Kα signaling pathway and the inhibitory action of Tersolisib.
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Caption: Workflow for preparing Tersolisib stock solution in DMSO.

Safety Precautions
Tersolisib is a potent bioactive compound. Handle with care and use appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Work in a well-ventilated area or a chemical fume hood when handling the powder and

DMSO.

Refer to the Safety Data Sheet (SDS) for comprehensive safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Tersolisib Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10862097#how-to-prepare-tersolisib-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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